Dimethyl 4-[(prop-2-yn-1-yl)oxy]benzene-1,3-dicarboxylate

• CAS No.: 834880-17-0
• Molecular Formula: C13H12O5
• Molecular Weight: 248.23 g/mol
• IUPAC Name: dimethyl 4-prop-2-ynoxybenzene-1,3-dicarboxylate
• InChI: InChI=1S/C13H12O5/c1-4-7-18-11-6-5-9(12(14)16-2)8-10(11)13(15)17-3/h1,5-6,8H,7H2,2-3H3
• InChI Key: OZMBRTJYYWTRBD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)OCC#C)C(=O)OC

Description

Dimethyl 4-[(prop-2-yn-1-yl)oxy]benzene-1,3-dicarboxylate is a chemical compound known for its unique structure and properties It is characterized by the presence of a benzene ring substituted with two ester groups and an alkyne group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dimethyl 4-[(prop-2-yn-1-yl)oxy]benzene-1,3-dicarboxylate typically involves the esterification of 4-hydroxyisophthalic acid with propargyl alcohol in the presence of a suitable catalyst. The reaction is carried out under reflux conditions with an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction mixture is then purified through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. This method allows for better control over reaction conditions and higher yields. The use of automated systems and advanced purification techniques ensures the consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

Dimethyl 4-[(prop-2-yn-1-yl)oxy]benzene-1,3-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The alkyne group can be oxidized to form diketones or carboxylic acids.

Reduction: The ester groups can be reduced to alcohols using reducing agents like lithium aluminum hydride.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate or osmium tetroxide in the presence of a co-oxidant.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous ether.

Substitution: Nitrating mixture (concentrated nitric acid and sulfuric acid) for nitration; halogens (chlorine or bromine) in the presence of a Lewis acid catalyst for halogenation.

Major Products

Oxidation: Formation of diketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

Dimethyl 4-[(prop-2-yn-1-yl)oxy